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Compound of Interest

Compound Name: (R)-N-Boc-piperidine-2-methanol

Cat. No.: B159451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the melting point and other key

physicochemical properties of (R)-N-Boc-piperidine-2-methanol, a versatile chiral building

block used in the synthesis of various pharmaceutical agents. This document includes a

compilation of reported data, a detailed experimental protocol for melting point determination,

and a workflow diagram for the experimental procedure.

Core Topic: (R)-N-Boc-piperidine-2-methanol
(R)-N-Boc-piperidine-2-methanol, also known as (R)-tert-butyl 2-(hydroxymethyl)piperidine-1-

carboxylate, is a key intermediate in organic synthesis. Its stereochemistry and functional

groups make it a valuable component in the development of complex molecules, including

active pharmaceutical ingredients. Accurate characterization of its physical properties, such as

the melting point, is crucial for its identification, purity assessment, and handling in synthetic

protocols.

Data Presentation
The following table summarizes the reported physicochemical properties of (R)-N-Boc-
piperidine-2-methanol. It is important to note that some of the data, particularly boiling point,

density, and pKa, are often predicted values from computational models.
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Property Value Source(s)

Melting Point 74-78 °C [1][2][3]

64-66 °C [1]

75-77 °C [1]

Molecular Formula C₁₁H₂₁NO₃ [1][4]

Molecular Weight 215.29 g/mol [1][4]

Boiling Point (Predicted) 308.0 ± 15.0 °C [1][2][3]

Density (Predicted) 1.059 ± 0.06 g/cm³ [1][2][3]

pKa (Predicted) 15.08 ± 0.10 [1][2][3]

Appearance
White to brown crystalline

powder or solid
[1][2][3]

Solubility Soluble in Methanol [2][3][5]

Experimental Protocols
Melting Point Determination using a Digital Melting Point
Apparatus (e.g., Mel-Temp)
This protocol describes a standard method for determining the melting point range of a solid

crystalline compound like (R)-N-Boc-piperidine-2-methanol.

Materials:

(R)-N-Boc-piperidine-2-methanol sample

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)

Spatula

Mortar and pestle (if sample is not a fine powder)
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Procedure:

Sample Preparation:

Ensure the (R)-N-Boc-piperidine-2-methanol sample is a fine, dry powder. If necessary,

gently grind any larger crystals using a clean mortar and pestle.

Load a capillary tube by pressing the open end into the sample, trapping a small amount

of the powder.

To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface,

or drop the tube through a long, vertical glass tube to allow it to bounce on the surface and

compact the solid.[6][7] The packed sample height should be approximately 2-3 mm.[7][8]

Initial Rapid Determination (Optional but Recommended):

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set a rapid heating rate (e.g., 10-20 °C/min) to quickly determine an approximate melting

range. This provides a preliminary indication of the melting point and saves time in

subsequent, more precise measurements.

Accurate Melting Point Determination:

Allow the apparatus to cool to at least 20 °C below the approximate melting point

observed in the rapid determination.[6][7]

Insert a fresh capillary tube with the sample into the apparatus.

Set the heating rate to a slow and steady 1-2 °C per minute.[8] A slow heating rate is

crucial for an accurate measurement.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Continue heating at the slow rate and record the temperature at which the last solid crystal

melts completely (the completion of melting).
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The recorded temperatures constitute the melting point range. For a pure compound, this

range is typically narrow (0.5-2 °C).

Repeat for Consistency:

It is good practice to perform at least two careful determinations to ensure the results are

consistent and reproducible.

Mandatory Visualization
Below is a diagram illustrating the experimental workflow for determining the melting point of

(R)-N-Boc-piperidine-2-methanol.
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Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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